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Compound of Interest

Compound Name: 5'-Hydroxy Drospirenone-13C3

Cat. No.: B1158854

Get Quote

Executive Summary & Risk Profile[1][2][3][4]
5'-Hydroxy Drospirenone-13C3 is a stable isotope-labeled metabolite of Drospirenone,

utilized primarily as an internal standard in mass spectrometry (LC-MS/MS).[1][2][3] While the

13C3 label is non-radioactive, the core steroid scaffold retains the potent biological activity of

its parent compound.[2]

This guide treats the substance as a High Potency Active Pharmaceutical Ingredient (HPAPI).

[2][3] In the absence of specific toxicological data for the metabolite, the Precautionary

Principle mandates we default to the hazard profile of the parent compound, Drospirenone.[1]

[2]

Hazard Classification (GHS)[1][2][3][4]
Reproductive Toxicity: Category 1B (May damage fertility or the unborn child).[2][3][4]

Carcinogenicity: Category 2 (Suspected of causing cancer).[2][3][5]

Aquatic Toxicity: Chronic Category 2.[2][3][5]
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Occupational Exposure Band (OEB) Assignment
Assigned Band:OEB 4 (Default for potent reproductive toxins).[1][2][3] Control Target: < 1

µg/m³ (8-hour TWA).[1][2][3] Rationale: Progestins are biologically active at microgram levels.

[2][3] Inhalation of dry powder during weighing is the critical exposure vector.[2][3]

Personal Protective Equipment (PPE) Matrix
PPE is the last line of defense.[2][3] It must be layered based on the physical state of the

material (Solid Powder vs. Liquid Solution).[2][3]

PPE Selection Table
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Protection Layer
Solid Handling

(Weighing/Transfer
)

Liquid Handling

(Diluted Stock
Solutions)

Rationale

Respiratory

PAPR (Powered Air

Purifying Respirator)

with HEPA filter OR

N100/P3 half-mask.[1]

[2][3] Strictly

prohibited:

N95/Surgical masks.

[2][3]

Standard Lab

Ventilation (if capped).

[2][3] Use Fume Hood

for open transfers.[2]

[3]

N95s allow up to 5%

leakage; OEB 4

requires <0.1%

leakage.[2][3]

Dermal (Hands)

Double Gloving:1.

Inner: Nitrile (4 mil)2.

[1][2][3] Outer: Nitrile

(Extended Cuff, 5-8

mil)

Single Gloving:Nitrile

(minimum 4 mil)

Double gloving

provides a visual

breach indicator and

allows outer glove

removal if

contaminated without

exposing skin.[1][2][3]

Body

Tyvek® Lab Coat

(Disposable, rear-

closing) or Coveralls

with elastic cuffs.[1][2]

[3]

Standard Cotton Lab

Coat (Buttoned).[2][3]

Cotton retains

powder; Tyvek repels

dust and prevents

cross-contamination

to street clothes.[2][3]

Eye/Face

Safety Goggles

(Indirect Vent) or Face

Shield.[2][3][6]

Safety Glasses with

Side Shields.[2][3][6]

[7]

Prevents ocular

absorption and

protects against

splashes during

solubilization.[2][3]

Engineering Controls & Containment
PPE alone is insufficient for OEB 4 compounds.[2][3] The primary barrier must be engineering

controls.[2][3]
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The Containment Hierarchy[2]
Primary: Powder Handling Isolator or Class II Biological Safety Cabinet (BSC).[2][3]

Secondary: HEPA-filtered laboratory ventilation (Negative pressure room preferred).

Tertiary: PPE (as described above).

Visualization: Hierarchy of Controls
The following diagram illustrates the inverse relationship between control effectiveness and

reliance on human behavior.

Elimination
(Not possible for Reference Standards)

Engineering Controls
(Isolators, HEPA Hoods)
*CRITICAL BARRIER*

Administrative Controls
(SOPs, Training, Access Control)

PPE
(PAPR, Double Gloves, Tyvek)

*LAST RESORT*

Click to download full resolution via product page

Figure 1: Hierarchy of Controls for HPAPI Handling. Engineering controls are the primary

defense against airborne particulates.

Operational Protocol: Weighing & Solubilization
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Objective: Prepare a primary stock solution (e.g., 1 mg/mL in Methanol) without contaminating

the balance or the operator.

Pre-Work Checklist
Verify Balance Calibration.

Place Anti-Static Gun inside the hood (Steroids are static-prone; static causes powder

scattering).[1][2][3]

Prepare a "Waste Container" (ziplock bag) inside the hood.[2][3]

Step-by-Step Workflow
Gowning: Don PPE outside the lab or in the ante-room. Tape cuffs if using coveralls.[2][3]

Setup: Place the vial of 5'-Hydroxy Drospirenone-13C3 and the volumetric flask inside the

BSC/Isolator.

Static Neutralization: Aim the anti-static gun at the vial and the spatula for 5 seconds.[2][3]

Causality: This prevents the hydrophobic powder from "jumping" due to electrostatic

repulsion.[2]

Weighing:

Open vial.[2][3]

Transfer solid to the weighing boat/vessel.[2][3]

Do not return excess powder to the original vial (prevents source contamination).[2][3]

Dispose of excess in the hazardous waste stream.[2][6]

Solubilization (The Critical Transition):

Add the solvent (Methanol or Acetonitrile) immediately to the solid in the vessel or flask.[2]

[3]
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Why: Once in solution, the inhalation risk drops to near zero (unless aerosolized), shifting

the risk to dermal absorption.[1][2][3]

Decontamination:

Wipe the exterior of the stock flask with a methanol-dampened wipe.[2][3]

Place used wipes, weighing boats, and outer gloves into the waste ziplock bag.[1][2][3]

Seal the bag before removing it from the hood.[2][3]

Visualization: Safe Handling Workflow

Start: Gowning
(Double Gloves)

Static Control
(Ionizing Gun)

Enter Hood Weighing
(Inside BSC/Isolator)

Open Vial Solubilization
(Add MeOH)

Powder -> Liquid Decontamination
(Wipe Down)

Seal Flask Exit: Doffing
(Wash Hands)

Bag Waste

Click to download full resolution via product page

Figure 2: Operational workflow emphasizing the transition from solid (high inhalation risk) to

liquid (dermal risk).

Waste Disposal & Emergency Response
Waste Segregation[1][2][3]

Solid Waste: All gloves, weighing boats, and wipes must be disposed of in High Temperature

Incineration bins (often labeled "Cytotoxic" or "Trace Chemo" waste).[1][2][3]

Liquid Waste: Collect in dedicated organic waste carboys labeled "Contains

Steroids/Reprotoxins."[2][3] Do not mix with general drain waste.[2][3]

Spill Response (Powder)[1][2][3]
Evacuate: Clear the immediate area.

PPE Up: Ensure N100/PAPR and double gloves are worn.[2][3]

Cover: Gently cover the spill with damp paper towels (to prevent dust generation).[2][3]
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Clean: Wipe from the outside in.[2][3]

Verify: If available, use a UV light (many steroids fluoresce) or surface swab to verify

cleaning.[1][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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